Cas no 2137554-91-5 (rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine)

• Product Name: rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine
• CAS No: 2137554-91-5
• MF: C₁₁H₁₆BrN₃
• MW: 270.168841362
• CID: 6264010
• PubChem ID: 165472153
• Update Time: 2025-05-25

rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine
• EN300-1112970
• rac-4-bromo-1-{2-[(1R,2R)-2-cyclopropylcyclopropyl]ethyl}-1H-pyrazol-3-amine
• 2137554-91-5

• Inchi： 1S/C11H16BrN3/c12-10-6-15(14-11(10)13)4-3-8-5-9(8)7-1-2-7/h6-9H,1-5H2,(H2,13,14)/t8-,9+/m1/s1
• InChI Key： PZFHHBWNORMIQQ-BDAKNGLRSA-N
• SMILES： BrC1C(N)=NN(C=1)CC[C@@H]1C[C@H]1C1CC1

Computed Properties

• Exact Mass: 269.05276g/mol
• Monoisotopic Mass: 269.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine

Comprehensive Overview of rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine (CAS No. 2137554-91-5)

The compound rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine, identified by its CAS number 2137554-91-5, is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the cyclopropylcyclopropyl moiety and the pyrazol-3-amine core, make it a valuable scaffold for researchers exploring novel therapeutic agents. This article delves into the compound's properties, potential applications, and relevance in contemporary scientific research.

One of the most intriguing aspects of rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine is its stereochemistry, which plays a critical role in its biological activity. The presence of the (1R,2R)-2-cyclopropylcyclopropyl group introduces a level of complexity that is often sought after in the design of enantioselective catalysts and chiral drugs. Researchers are particularly interested in how this compound's stereocenters influence its interactions with biological targets, a topic that aligns with current trends in precision medicine and targeted therapy.

In the realm of drug discovery, the pyrazol-3-amine core is a well-known pharmacophore, frequently employed in the development of kinase inhibitors and anti-inflammatory agents. The addition of a bromo substituent at the 4-position further enhances the compound's reactivity, making it a versatile intermediate for further derivatization. This versatility is particularly relevant given the growing demand for small molecule libraries in high-throughput screening (HTS) campaigns, where diverse chemical structures are essential for identifying hit compounds.

Another area of interest is the compound's potential role in agrochemical research. The cyclopropyl and pyrazole motifs are commonly found in herbicides and pesticides, and their combination in rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine could offer new avenues for developing environmentally friendly crop protection agents. With the increasing focus on sustainable agriculture, this compound's unique properties may contribute to the next generation of agrochemicals.

From a synthetic chemistry perspective, the preparation of rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine presents several challenges, particularly in achieving high enantiomeric purity. Advances in asymmetric synthesis and catalysis have made it possible to access such complex molecules more efficiently, a topic that resonates with researchers exploring green chemistry and atom economy. These methodologies not only improve yield but also reduce waste, aligning with global efforts to minimize the environmental impact of chemical manufacturing.

In conclusion, rac-4-bromo-1-{2-(1R,2R)-2-cyclopropylcyclopropylethyl}-1H-pyrazol-3-amine (CAS No. 2137554-91-5) represents a fascinating case study in the intersection of structural complexity, biological relevance, and synthetic innovation. Its potential applications span multiple industries, from pharmaceuticals to agriculture, making it a compound of enduring interest to scientists and researchers worldwide. As the demand for novel chemical entities continues to rise, this molecule stands as a testament to the power of organic chemistry in addressing some of the most pressing challenges in science and technology today.